Cas no 102737-57-5 (1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone)
102737-57-5 structure
Product Name:1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
CAS No:102737-57-5
MF:C11H13IO4
MW:336.122996091843
CID:1133247
PubChem ID:13552852
Update Time:2025-04-20
1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone
- 102737-57-5
- 1-(2-Iodo-3,4,5-trimethoxyphenyl)ethan-1-one
- DTXSID10543630
-
- Inchi： 1S/C11H13IO4/c1-6(13)7-5-8(14-2)10(15-3)11(16-4)9(7)12/h5H,1-4H3
- InChI Key： OGTWOVJVPQYEOS-UHFFFAOYSA-N
- SMILES： IC1C(=C(C(=CC=1C(C)=O)OC)OC)OC
Computed Properties
- Exact Mass: 335.98539
- Monoisotopic Mass: 335.98586g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
- LogP: 2.51960
1-(2-iodo-3,4,5-trimethoxyphenyl)ethanone Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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